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Compound of Interest

Compound Name: 2,2-Dimethylbutanoic acid-d11

Cat. No.: B12396275 Get Quote

A Technical Guide to 2,2-Dimethylbutanoic Acid-
d11
This technical guide provides a comprehensive overview of the chemical structure, formula,

and key properties of 2,2-Dimethylbutanoic acid-d11, a deuterated analog of 2,2-

Dimethylbutanoic acid. This document is intended for researchers, scientists, and professionals

in the field of drug development and analytical chemistry who utilize stable isotope-labeled

compounds.

Chemical Structure and Formula
2,2-Dimethylbutanoic acid is a branched-chain carboxylic acid.[1] Its deuterated form, 2,2-
Dimethylbutanoic acid-d11, is a synthetic isotopologue where eleven hydrogen atoms have

been replaced by deuterium atoms. This substitution is strategically placed on the methyl and

ethyl groups, leaving the carboxylic acid proton intact.

The chemical structures of both 2,2-Dimethylbutanoic acid and its deuterated analog are

depicted below.
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Chemical Structures

2,2-Dimethylbutanoic acid 2,2-Dimethylbutanoic acid-d11
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Comparison of 2,2-Dimethylbutanoic acid and its d11 analog.

Quantitative Data Summary
The key quantitative properties of 2,2-Dimethylbutanoic acid and its deuterated form are

summarized in the table below for easy comparison.
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Property 2,2-Dimethylbutanoic acid
2,2-Dimethylbutanoic acid-
d11

Chemical Formula C₆H₁₂O₂[1][2][3] C₆HD₁₁O₂[4]

Molecular Weight 116.16 g/mol [2] 127.23 g/mol [4]

CAS Number 595-37-9[2][3] 1219804-04-2[4]

Appearance Colorless liquid[1]
Colorless to light yellow

liquid[4]

Experimental Applications
2,2-Dimethylbutanoic acid-d11 is primarily utilized as an internal standard in analytical

methodologies. The incorporation of stable heavy isotopes of elements like hydrogen and

carbon into drug molecules is a common practice for quantification during drug development.[4]

Deuteration, in particular, has gained attention for its potential to influence the pharmacokinetic

and metabolic profiles of drugs.[4]

Role as an Internal Standard
Due to its mass difference from the non-deuterated form, 2,2-Dimethylbutanoic acid-d11 is

an ideal internal standard for quantitative analysis using techniques such as:

Nuclear Magnetic Resonance (NMR)

Gas Chromatography-Mass Spectrometry (GC-MS)

Liquid Chromatography-Mass Spectrometry (LC-MS)

The experimental workflow for using a deuterated internal standard is outlined below.
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Workflow for Internal Standard Use

Sample Preparation:
Add known amount of

2,2-Dimethylbutanoic acid-d11
to sample containing

2,2-Dimethylbutanoic acid

Instrumental Analysis
(e.g., LC-MS)

Data Acquisition:
Monitor ion signals for both

 analyte and internal standard

Data Processing:
Calculate the ratio of the
analyte peak area to the

internal standard peak area

Quantification:
Determine the concentration

of the analyte using a
calibration curve

Click to download full resolution via product page

Generalized experimental workflow for quantitative analysis.
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Synthesis and Reactivity
While specific synthesis protocols for 2,2-Dimethylbutanoic acid-d11 are proprietary, the

synthesis of its non-deuterated counterpart can be achieved through methods like the oxidation

of the corresponding alcohol or the carbonylation of specific alkenes.[5] 2,2-Dimethylbutanoic

acid undergoes typical reactions of carboxylic acids, such as esterification and amidation,

making it a versatile intermediate in organic synthesis.[1][5] The deuterated analog is expected

to exhibit similar chemical reactivity.

Solubility and Storage
2,2-Dimethylbutanoic acid is moderately soluble in water and soluble in many organic solvents

like ether and chloroform.[5] The deuterated form is soluble in DMSO.[4] For long-term stability,

2,2-Dimethylbutanoic acid-d11 in its pure form should be stored at -20°C.[4] If prepared as a

stock solution in a solvent, it should be stored at -80°C for up to six months or -20°C for up to

one month.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12396275?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

